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Compound of Interest

Compound Name: Jps014 tfa

Cat. No.: B15565158

Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of novel chemical compounds is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of Jps014 TFA, a benzamide-based Von Hippel-Lindau (VHL) E3-ligase

proteolysis targeting chimera (PROTAC) that degrades class I histone deacetylase (HDAC).[1]

[2][3][4][5] The "TFA" designation indicates that the compound is the trifluoroacetate salt, and

therefore, disposal procedures must account for the properties of both the Jps014 molecule

and the trifluoroacetic acid (TFA) counterion.

Core Principles of Jps014 TFA Disposal
The fundamental principle for the disposal of Jps014 TFA is to treat it as a hazardous waste.

Under no circumstances should this compound or its waste be poured down the drain.[6][7]

Improper disposal can lead to environmental contamination and potential harm to aquatic life.

[7] All waste containing Jps014 TFA must be collected, labeled, and disposed of through your

institution's Environmental Health & Safety (EH&S) department.[6][8]

Quantitative Data for Trifluoroacetic Acid (TFA)
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As the counterion to Jps014, the properties of Trifluoroacetic Acid are crucial for safe handling

and disposal.

Property Value Source

CAS Number 76-05-1 [9]

Physical State Liquid [7]

Appearance Clear, Colorless [7]

Odor Sharp, pungent [9]

pH 2 (100 g/L aqueous solution) [7]

Melting Point -15 °C / 5 °F [7]

Boiling Point 72 °C [9]

Vapor Pressure 107 mmHg at 25 °C [9]

Experimental Protocol for Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of Jps014 TFA
waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Jps014 TFA waste.

All handling of the compound and its waste should be conducted inside a properly

functioning chemical fume hood.[6]

2. Waste Segregation and Collection:

Designate a specific, compatible waste container for Jps014 TFA waste. Suitable containers

are made of sturdy glass or plastic with a tight-fitting cap.[8] Do not use metal containers.[6]

[7]
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The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Jps014 TFA" or "Jps014 Trifluoroacetate".[8] Avoid using abbreviations.

Store the waste container in a designated satellite accumulation area, away from

incompatible materials such as bases, oxidizers, and metals.[6][8]

3. Arranging for Disposal:

Once the waste container is nearly full (approximately 80% capacity), arrange for its

collection by your institution's EH&S department.[8] This is typically done through an online

chemical waste collection request.[6]

4. Spill Management:

Minor Spills (<50 mL): In the event of a small spill inside a chemical fume hood, absorb the

material with an inert absorbent such as vermiculite or sand.[8][10] Carefully collect the

absorbent material and place it in the designated hazardous waste container.

Large Spills (>50 mL) or Spills Outside a Fume Hood: Evacuate the laboratory immediately

and alert others in the vicinity.[8] If there is any risk of fire, activate the nearest fire alarm.[6]

Close the laboratory doors and post a warning sign.[8] Contact your institution's emergency

response team and EH&S for assistance with the cleanup.[6][10]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Jps014 TFA.
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Caption: This diagram outlines the procedural steps for the safe collection and disposal of

Jps014 TFA waste in a laboratory setting.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Jps014 TFA, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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